N-(3-chlorophenyl)-4-[4-(2,5-dimethylphenyl)piperazine-1-carbonyl]-1H-1,2,3-triazol-5-amine

• IUPAC Name: [5-(3-chloroanilino)triazolidin-4-yl]-[4-(2,5-dimethylphenyl)piperazin-1-yl]methanone
• InChI: InChI=1S/C21H27ClN6O/c1-14-6-7-15(2)18(12-14)27-8-10-28(11-9-27)21(29)19-20(25-26-24-19)23-17-5-3-4-16(22)13-17/h3-7,12-13,19-20,23-26H,8-11H2,1-2H3
• InChI Key: XEAOPUCBESHZNE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)N2CCN(CC2)C(=O)C3C(NNN3)NC4=CC(=CC=C4)Cl
• Molecular Formula: C21H27ClN6O
• Molecular Weight: 414.9 g/mol

Description

N-(3-chlorophenyl)-4-[4-(2,5-dimethylphenyl)piperazine-1-carbonyl]-1H-1,2,3-triazol-5-amine is a useful research compound. Its molecular formula is C21H23ClN6O and its molecular weight is 410.91. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Activities

Some novel triazole derivatives, including those structurally related to N-(3-chlorophenyl)-4-[4-(2,5-dimethylphenyl)piperazine-1-carbonyl]-1H-1,2,3-triazol-5-amine, have been synthesized and evaluated for their antimicrobial properties. Compounds synthesized from reactions involving ester ethoxycarbonylhydrazones and primary amines demonstrated good to moderate activities against various microorganisms, highlighting the potential of triazole derivatives as antimicrobial agents (Bektaş et al., 2007).

Antihypertensive and Diuretic Activities

Research on 5-(1-piperazinyl)-1H-1,2,4-triazol-3-amines has identified compounds with antihypertensive and diuretic effects in spontaneously hypertensive rats (SHR). One specific compound demonstrated ganglionic blocking activity, suggesting a mechanism for its short-lived antihypertensive effects in vivo, which underscores the therapeutic potential of piperazine-triazole derivatives in managing hypertension (Meyer et al., 1989).

Antitumor Activity

A series of 1,2,4-triazine derivatives bearing piperazine amide moiety have been investigated for their anticancer activities, particularly against breast cancer cells. Compounds with specific phenyl substitutions exhibited promising antiproliferative effects, comparable to those of cisplatin, indicating the potential application of these derivatives in cancer therapy (Yurttaş et al., 2014).

Synthesis of Medicinal Intermediates

Research into the synthesis of N,N-substituted piperazines, which share structural motifs with the compound of interest, has highlighted their importance as medicinal intermediates. These intermediates are pivotal in the development of new therapeutic agents, showcasing the versatility of piperazine derivatives in drug development (Weiliang, 2008).